N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide

• IUPAC Name: N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide
• InChI: InChI=1S/C18H21NO3/c1-4-19(13-14-8-10-16(21-2)11-9-14)18(20)15-6-5-7-17(12-15)22-3/h5-12H,4,13H2,1-3H3
• InChI Key: IVANEMQWOUMNGF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=C(C=C1)OC)C(=O)C2=CC(=CC=C2)OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide, also known as EMB-2201, is a synthetic cannabinoid that has gained popularity in the scientific research community due to its potential therapeutic applications. EMB-2201 is a potent agonist of the cannabinoid receptors, which are involved in a wide range of physiological processes, including pain perception, appetite regulation, and immune function. In

Mechanism of Action

N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide acts as a potent agonist of the cannabinoid receptors, which are G protein-coupled receptors that are expressed throughout the body. When N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide binds to the cannabinoid receptors, it activates a signaling cascade that leads to a variety of physiological effects. The cannabinoid receptors are involved in the regulation of pain perception, appetite, mood, and immune function, among other processes.
Biochemical and Physiological Effects:
N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide has been shown to have a variety of biochemical and physiological effects. In animal studies, N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide has been shown to reduce pain, increase appetite, and decrease inflammation. It has also been shown to have anxiolytic and antidepressant effects. Additionally, N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide has been shown to modulate the activity of the immune system, suggesting that it may have potential applications in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide is that it is a potent and selective agonist of the cannabinoid receptors, which allows for precise manipulation of the endocannabinoid system in laboratory experiments. Additionally, N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide is that it has not been extensively studied in humans, and its safety profile is not well understood.

Future Directions

There are several future directions for research on N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide. One area of interest is the development of novel cannabinoid receptor agonists that have improved selectivity and safety profiles. Additionally, there is a need for further research on the therapeutic applications of N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide, particularly in the treatment of chronic pain, anxiety, and depression. Finally, there is a need for further research on the biochemical and physiological effects of N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide, particularly with regard to its effects on the immune system.

Synthesis Methods

The synthesis of N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide involves the reaction of 4-methoxybenzyl chloride with N-ethyl-3-methoxybenzamide in the presence of a base such as potassium carbonate. The resulting compound is then purified by column chromatography to obtain the final product. The synthesis of N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide is relatively simple and can be performed in a standard laboratory setting.

Scientific Research Applications

N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide has been studied extensively for its potential therapeutic applications. One area of research that has received significant attention is the treatment of chronic pain. N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide has been shown to be effective in reducing pain in animal models, and it is believed that this effect is mediated through the activation of the cannabinoid receptors. Other potential therapeutic applications of N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide include the treatment of anxiety, depression, and inflammation.